Cas no 1267996-62-2 (6-Bromo-5-methyl-1,3-benzoxazol-2-amine)

• Product Name: 6-Bromo-5-methyl-1,3-benzoxazol-2-amine
• CAS No: 1267996-62-2
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4732709
• Update Time: 2025-10-28

6-Bromo-5-methyl-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-5-METHYL-1,3-BENZOXAZOL-2-AMINE
• 6-Bromo-5-methylbenzo[d]oxazol-2-amine
• 6-Bromo-5-methyl-1,3-benzoxazol-2-amine

• Inchi： 1S/C8H7BrN2O/c1-4-2-6-7(3-5(4)9)12-8(10)11-6/h2-3H,1H3,(H2,10,11)
• InChI Key： XWNUMNFTRWBRMU-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C)N=C(N)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Topological Polar Surface Area: 52

Additional information on 6-Bromo-5-methyl-1,3-benzoxazol-2-amine

6-Bromo-5-methyl-1,3-benzoxazol-2-amine: A Comprehensive Overview

The compound 6-Bromo-5-methyl-1,3-benzoxazol-2-amine (CAS No. 1267996-62-2) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxazole derivatives, which have been extensively studied due to their unique structural features and diverse biological activities. The benzoxazole core of this molecule provides a rigid framework that can be further functionalized to explore its applications in drug discovery, material science, and beyond.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Bromo-5-methyl-1,3-benzoxazol-2-amine through various methodologies. One notable approach involves the condensation of o-amino phenol derivatives with aldehydes or ketones under specific reaction conditions. The introduction of the bromo and methyl substituents at positions 6 and 5, respectively, plays a crucial role in modulating the electronic properties and steric effects of the molecule. These substituents not only influence the compound's solubility and stability but also impart unique reactivity patterns that make it an attractive candidate for further exploration.

The structural uniqueness of 6-Bromo-5-methyl-1,3-benzoxazol-2-amine has been leveraged in recent studies to investigate its biological activities. For instance, researchers have reported that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising lead molecule for the development of novel therapeutic agents. Additionally, its ability to interact with various biological targets, such as enzymes and receptors, has been explored using advanced computational techniques like molecular docking and dynamics simulations.

One of the most exciting developments involving 6-Bromo-5-methyl-1,3-benzoxazol-2-amine is its application in drug delivery systems. The bromine substituent at position 6 allows for selective radiolabeling, enabling its use as a tracer in positron emission tomography (PET) imaging. This capability has opened new avenues for studying drug distribution and metabolism in vivo, providing valuable insights into pharmacokinetics and toxicity profiles.

Furthermore, the methyl group at position 5 enhances the lipophilicity of the molecule, which is critical for its permeability across biological membranes. This property has been exploited in designing prodrugs that can deliver therapeutic agents to specific tissues or organs with high precision. Recent studies have demonstrated that 6-Bromo-5-methyl-1,3-benzoxazol-2-amine derivatives can effectively target cancer cells while minimizing systemic toxicity, highlighting their potential as anticancer agents.

In terms of material science applications, the benzoxazole moiety in 6-Bromo